Cas no 1033692-94-2 (Nicotinic acid 2-bromo-benzyl ester)

• Product Name: Nicotinic acid 2-bromo-benzyl ester
• CAS No: 1033692-94-2
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• MDL: MFCD12546888
• CID: 4677593
• Update Time: 2025-06-12

Nicotinic acid 2-bromo-benzyl ester Chemical and Physical Properties

Names and Identifiers

• Nicotinic acid 2-bromo-benzyl ester

• MDL： MFCD12546888
• Inchi： 1S/C13H10BrNO2/c14-12-6-2-1-4-11(12)9-17-13(16)10-5-3-7-15-8-10/h1-8H,9H2
• InChI Key： NJGNEJRRGXTXEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Nicotinic acid 2-bromo-benzyl ester

Nicotinic acid 2-bromo-benzyl ester (CAS No. 1033692-94-2): A Key Intermediate in Modern Pharmaceutical Research

Nicotinic acid 2-bromo-benzyl ester, with the chemical identifier CAS No. 1033692-94-2, represents a significant compound in the realm of pharmaceutical chemistry. This ester derivative has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The structural motif, combining a nicotinic acid moiety with a bromobenzyl group, offers unique chemical properties that make it a valuable intermediate in medicinal chemistry.

The utility of Nicotinic acid 2-bromo-benzyl ester stems from its ability to serve as a precursor in the construction of complex pharmacophores. Nicotinic acid, a well-known B vitamin, is widely recognized for its role in metabolic processes and its potential as a therapeutic agent. The introduction of a bromobenzyl group enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of heterocyclic compounds, which are prevalent in modern drug discovery.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their reported biological activities. For instance, nicotinic acid analogs have been investigated for their potential in modulating lipid metabolism and preventing cardiovascular diseases. The bromobenzyl ester functionality provides a convenient handle for modifying these derivatives, enabling the exploration of new pharmacological profiles. This flexibility has made Nicotinic acid 2-bromo-benzyl ester an indispensable tool for researchers aiming to develop innovative treatments for metabolic disorders and other chronic conditions.

The synthesis of Nicotinic acid 2-bromo-benzyl ester typically involves the esterification of nicotinic acid with benzyl bromide under controlled conditions. This process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed reactions, have been employed to improve the efficiency of these transformations. The resulting compound is then characterized using spectroscopic methods like nuclear magnetic resonance (NMR) and mass spectrometry (MS), which confirm its structural integrity and purity.

One of the most compelling aspects of Nicotinic acid 2-bromo-benzyl ester is its role in the development of targeted therapies. Researchers have leveraged this intermediate to create novel molecules with specific biological activities. For example, derivatives of nicotinic acid have been explored for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromobenzyl group facilitates further derivatization, allowing chemists to fine-tune the properties of these compounds for optimal therapeutic efficacy.

The growing interest in nicotinic acid derivatives has also spurred innovation in synthetic methodologies. Recent studies have demonstrated the use of flow chemistry techniques to enhance the synthesis of these compounds. Flow chemistry offers several advantages over traditional batch processing, including improved reproducibility, scalability, and safety. By integrating continuous flow reactors into the synthesis of Nicotinic acid 2-bromo-benzyl ester, researchers can achieve higher yields and purities while minimizing waste generation.

Furthermore, computational chemistry has played a crucial role in understanding the reactivity and biological activity of nicotinic acid derivatives. Molecular modeling studies have helped predict how these compounds interact with biological targets at the molecular level. This information is invaluable for designing molecules with enhanced binding affinity and selectivity. By combining experimental data with computational insights, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

The impact of Nicotinic acid 2-bromo-benzyl ester extends beyond academic research; it has practical implications for drug development pipelines. Pharmaceutical companies have incorporated this intermediate into their libraries of compounds for screening against various disease targets. Its versatility makes it a preferred choice for medicinal chemists seeking to explore new chemical spaces without compromising on structural diversity or functional group compatibility.

In conclusion, Nicotinic acid 2-bromo-benzyl ester (CAS No. 1033692-94-2) is a cornerstone compound in modern pharmaceutical research. Its unique structural features enable its use as a versatile intermediate in the synthesis of bioactive molecules with potential therapeutic applications. The ongoing advancements in synthetic chemistry, coupled with computational tools and innovative methodologies like flow chemistry, continue to enhance our ability to harness this compound's full potential. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in drug discovery and development.